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Compound of Interest

Compound Name: MRS2179 tetrasodium

Cat. No.: B1141304 Get Quote

Technical Support Center: MRS2179
Tetrasodium Powder
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with MRS2179
tetrasodium powder.

Frequently Asked Questions (FAQs)
1. What is MRS2179 tetrasodium salt?

MRS2179 tetrasodium salt is a potent and selective competitive antagonist for the P2Y1

receptor, a G protein-coupled receptor (GPCR) activated by adenosine diphosphate (ADP).[1]

It is widely used in research to study purinergic signaling pathways, particularly those involved

in platelet aggregation and thrombosis.[1][2][3]

2. What are the recommended storage conditions for MRS2179 tetrasodium powder?

For long-term storage, the lyophilized powder should be stored at -20°C.[4][5][6][7] Some

suppliers suggest that it is stable for at least four years under these conditions.

3. How should I prepare stock solutions of MRS2179?
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MRS2179 tetrasodium salt is soluble in water.[4][7] You can prepare stock solutions up to 50

mM in water.[4][7] For in vitro experiments, it is recommended to filter and sterilize the stock

solution using a 0.22 µm filter before use.[5]

4. What is the stability of MRS2179 stock solutions?

Once dissolved, stock solutions can be stored at -20°C for up to one month or at -80°C for up

to six months.[5] It is advisable to store the solution in sealed containers, away from moisture.

[5]
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Problem Possible Cause Suggested Solution

Powder won't dissolve

completely

- Incorrect solvent used.-

Concentration is too high.- The

compound may have degraded

due to improper storage.

- Ensure you are using water

as the solvent.[4][7]- Do not

exceed a concentration of 50

mM.[4][7]- If the powder

appears discolored or has

been stored improperly, it may

have degraded. It is

recommended to use a fresh

vial.

Inconsistent or unexpected

experimental results

- Degradation of the

reconstituted compound.-

Incorrect concentration of

MRS2179 used.- Issues with

the experimental setup or

other reagents.

- Prepare fresh stock solutions

from the lyophilized powder.

Avoid repeated freeze-thaw

cycles.- Verify the calculations

for your working dilutions.

Refer to the molarity and

dilution calculators provided by

suppliers if needed.[6]- Review

your experimental protocol.

Ensure that other reagents,

such as the agonist (e.g.,

ADP), are fresh and active.

Low potency or efficacy

observed

- The specific P2Y1 receptor

subtype in your model may

have a different affinity for

MRS2179.- The compound

may be competing with high

concentrations of endogenous

ADP.

- The inhibitory constant (K_B)

for MRS2179 at the P2Y1

receptor is approximately 100

nM.[4][7] Ensure your working

concentration is appropriate for

your experimental system.-

Consider washing your cells or

platelets to remove

endogenous agonists before

starting the experiment.

Quantitative Data Summary

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.rndsystems.com/products/mrs-2179-tetrasodium-salt_0900
https://www.tocris.com/products/mrs-2179-tetrasodium-salt_0900
https://www.rndsystems.com/products/mrs-2179-tetrasodium-salt_0900
https://www.tocris.com/products/mrs-2179-tetrasodium-salt_0900
https://www.bio-techne.com/p/small-molecules-peptides/mrs-2179-tetrasodium-salt_0900
https://www.rndsystems.com/products/mrs-2179-tetrasodium-salt_0900
https://www.tocris.com/products/mrs-2179-tetrasodium-salt_0900
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize the key quantitative data for MRS2179 tetrasodium salt.

Table 1: Physicochemical Properties

Property Value Source

Molecular Weight 513.16 g/mol [4][6][7]

Formula C₁₁H₁₃N₅O₉P₂Na₄ [4][7]

Purity ≥98% [4][6][7]

Solubility in Water Up to 50 mM [4][7]

Appearance White to off-white solid [5]

Table 2: Pharmacological Profile

Parameter Receptor Value Source

K_B P2Y1 100 nM [4][7]

IC₅₀ P2X1 1.15 µM [4][7]

IC₅₀ P2X3 12.9 µM [4][7]

K_B: Inhibitor constant; IC₅₀: Half-maximal inhibitory concentration. MRS2179 is selective for

the P2Y1 receptor over P2X1, P2X3, P2X2, P2X4, P2Y2, P2Y4, and P2Y6 receptors.[4][5][7]

Experimental Protocols
ADP-Induced Platelet Aggregation Assay
This protocol measures platelet aggregation in response to ADP and its inhibition by MRS2179.

[1]

Materials:

Freshly drawn human venous blood collected into sodium citrate anticoagulant.
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ADP (agonist).

MRS2179 tetrasodium salt (P2Y1 antagonist).

Saline solution.

Platelet aggregometer.

Procedure:

Prepare Platelet-Rich Plasma (PRP): Centrifuge whole blood at a low speed (e.g., 200 x g)

for 15 minutes at room temperature.

Prepare Platelet-Poor Plasma (PPP): Centrifuge the remaining blood at a high speed (e.g.,

2000 x g) for 20 minutes. PPP is used as a reference for 100% aggregation.

Baseline Measurement: Place a sample of PRP in the aggregometer and establish a

baseline reading.

Incubation with Antagonist: Add MRS2179 at the desired concentration to the PRP and

incubate for the specified time.

Induce Aggregation: Add ADP to initiate platelet aggregation and record the change in light

transmission over time.

Data Analysis: The inhibitory effect of MRS2179 is determined by comparing the aggregation

curve in its presence to the control (ADP alone).

Calcium Mobilization Assay (FLIPR)
This functional assay measures changes in intracellular calcium concentration in response to

P2Y1 receptor activation and its inhibition by MRS2179 using a Fluorometric Imaging Plate

Reader (FLIPR).[1]

Materials:

HEK293 or CHO cells stably expressing the human P2Y1 receptor.
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Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

Assay buffer.

MRS2179 tetrasodium salt.

P2Y1 agonist (e.g., ADP).

FLIPR instrument.

Procedure:

Cell Plating: Seed the P2Y1-expressing cells in a 96-well plate and grow to confluence.

Dye Loading: Remove the culture medium and add the dye-loading solution. Incubate the

plate at 37°C for 60 minutes in the dark.

Cell Washing: Wash the cells with assay buffer to remove excess dye.

Compound Plates: Prepare a plate with MRS2179 at various concentrations and another

plate with the P2Y1 agonist.

FLIPR Measurement:

Place the cell plate and the compound plates into the FLIPR instrument.

Establish a baseline fluorescence reading for each well.

Add the MRS2179 solution to the cells and incubate for a specified period.

Add the agonist solution to initiate the calcium response.

Monitor the change in fluorescence over time.

Data Analysis: The potency of MRS2179 is determined by its ability to inhibit the agonist-

induced calcium mobilization, and the IC₅₀ is calculated.[1]
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Caption: P2Y1 Receptor Signaling Pathway.
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Caption: General Experimental Workflow for MRS2179.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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